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Compound of Interest

Compound Name:
3-(Trifluoromethoxy)-DL-

phenylglycine

Cat. No.: B1304648 Get Quote

Essential Safety and Handling Guide for 3-
(Trifluoromethoxy)-DL-phenylglycine
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 3-(Trifluoromethoxy)-DL-
phenylglycine. Adherence to these procedures is critical for ensuring laboratory safety and

proper disposal.

Chemical Profile and Hazards:

3-(Trifluoromethoxy)-DL-phenylglycine is a fluorinated amino acid utilized in pharmaceutical

synthesis and biochemical research.[1] The presence of the trifluoromethoxy group imparts

unique chemical properties.[1] While a specific Safety Data Sheet (SDS) for this exact

compound was not retrieved, data for the closely related compound 3-(Trifluoromethyl)-DL-

phenylglycine indicates potential hazards. These include causing skin irritation (H315), serious

eye irritation (H319), and respiratory irritation (H335).[2]
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Hazard Statement Description GHS Code

Skin Irritation Causes skin irritation H315

Eye Irritation Causes serious eye irritation H319

Respiratory Irritation May cause respiratory irritation H335

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against potential exposure. The

following equipment must be worn at all times when handling 3-(Trifluoromethoxy)-DL-
phenylglycine, particularly in its powdered form.
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PPE Category Item Specification Rationale

Eye and Face

Protection

Safety Goggles or

Face Shield

Chemical splash

goggles compliant

with OSHA's eye and

face protection

regulations (29 CFR

1910.133) or

European Standard

EN166.[3]

Protects against

airborne particles and

accidental splashes

that can cause serious

eye irritation.[4]

Hand Protection
Chemical-Resistant

Gloves

Nitrile or other suitable

chemically impervious

gloves.[5] Double

gloving is

recommended.[6]

Prevents skin contact,

which can cause

irritation.[2] Powder-

free gloves are

advised to avoid

contamination.[6]

Body Protection
Laboratory Coat or

Coveralls

Long-sleeved lab coat

or disposable

coveralls.[4]

Protects skin and

personal clothing from

contamination with the

powdered chemical.

Respiratory Protection Respirator

An N95 or higher-

rated respirator should

be used, especially

when handling the

powder outside of a

fume hood, to prevent

inhalation of airborne

particulates.[4][6]

Mitigates the risk of

respiratory irritation

from inhaling the fine

powder.[2]

Operational Plan: Handling and Experimental
Workflow
Safe handling practices are paramount to minimize exposure risk and prevent contamination.

The following step-by-step workflow should be followed.
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Preparation:

Ensure a chemical fume hood is operational and available.

Assemble all necessary equipment (spatulas, weigh boats, glassware, etc.) within the

fume hood.

Don all required PPE before entering the designated handling area.

Handling:

Conduct all weighing and transferring of the solid compound within a certified chemical

fume hood to control airborne dust.

Use non-sparking tools to prevent electrostatic discharge.[2]

Avoid the formation of dust and aerosols.[2][3]

Keep the container tightly closed when not in use and store in a cool, dry, and well-

ventilated area.[2][7]

In Case of Exposure:

Skin Contact: Immediately wash the affected area with plenty of soap and water.[7] If skin

irritation occurs, seek medical attention.[2][8] Remove and wash contaminated clothing

before reuse.[2]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[2][8] Seek immediate medical attention.

Inhalation: Move the individual to fresh air and keep them comfortable for breathing.[2] If

the person feels unwell, seek medical help.[2]

Spill Management:

For small spills, carefully sweep up the solid material, avoiding dust generation, and place

it into a suitable, labeled container for disposal.[3]
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For larger spills, evacuate the area and follow emergency procedures.

Preparation

Handling

Disposal

Don Required PPE

Verify Fume Hood Operation

Assemble Materials in Hood

Weigh/Transfer in Hood

Keep Container Sealed

Segregate as Halogenated Waste

Use Labeled, Sealed Container

Arrange for Hazardous Waste Pickup
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Caption: Workflow for handling 3-(Trifluoromethoxy)-DL-phenylglycine.

Disposal Plan
Proper disposal of 3-(Trifluoromethoxy)-DL-phenylglycine and any contaminated materials is

crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation:

As a fluorinated organic compound, this chemical must be disposed of as halogenated

organic waste.[9]

Do not mix with non-halogenated waste streams.[10][11] This is critical as even small

amounts of halogenated compounds can contaminate a large volume of non-halogenated

solvent waste, significantly increasing disposal costs and environmental impact.[11]

Containerization:

Collect all waste, including contaminated consumables (e.g., gloves, weigh boats, paper

towels), in a designated, properly labeled hazardous waste container.[10]

The container must be in good condition, compatible with the waste, and have a tightly

sealing cap.[10]

The label should clearly state "Halogenated Organic Waste" and list the chemical

constituents.[9][10]

Storage and Removal:

Store the sealed waste container in a designated satellite accumulation area.

Arrange for the disposal of the waste through your institution's environmental health and

safety (EHS) office in accordance with local, regional, and national regulations.[2] The

primary disposal method for halogenated organic waste is incineration at a regulated

facility.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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